Cas no 2228431-15-8 (4-(2-bromo-3-methoxyphenyl)-1H-pyrazole)

• Product Name: 4-(2-bromo-3-methoxyphenyl)-1H-pyrazole
• CAS No: 2228431-15-8
• MF: C₁₀H₉BrN₂O
• MW: 253.095261335373
• CID: 6168029
• PubChem ID: 165644174
• Update Time: 2025-10-31

4-(2-bromo-3-methoxyphenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromo-3-methoxyphenyl)-1H-pyrazole
• 2228431-15-8
• EN300-1922495

• Inchi： 1S/C10H9BrN2O/c1-14-9-4-2-3-8(10(9)11)7-5-12-13-6-7/h2-6H,1H3,(H,12,13)
• InChI Key： INHKMZMTBVXTOH-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C1C=NNC=1)OC

Computed Properties

• Exact Mass: 251.98983g/mol
• Monoisotopic Mass: 251.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.9Ų

Additional information on 4-(2-bromo-3-methoxyphenyl)-1H-pyrazole

Comprehensive Overview of 4-(2-bromo-3-methoxyphenyl)-1H-pyrazole (CAS No. 2228431-15-8)

The compound 4-(2-bromo-3-methoxyphenyl)-1H-pyrazole (CAS No. 2228431-15-8) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the brominated aromatic ring and pyrazole core, make it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting kinase inhibitors and anti-inflammatory agents, aligning with the growing demand for novel therapeutic solutions.

One of the key reasons for the rising interest in 4-(2-bromo-3-methoxyphenyl)-1H-pyrazole is its versatility in medicinal chemistry. The presence of a bromo substituent at the 2-position and a methoxy group at the 3-position of the phenyl ring enhances its reactivity, enabling diverse functionalization. This adaptability is crucial for developing small-molecule drugs, a hot topic in the pharmaceutical industry. Recent studies highlight its role in optimizing drug-likeness and improving binding affinity to biological targets, addressing common challenges in drug design.

In addition to its pharmaceutical applications, 4-(2-bromo-3-methoxyphenyl)-1H-pyrazole is also being investigated for its potential in agrochemical formulations. The pyrazole moiety is known for its herbicidal and fungicidal properties, making this compound a candidate for next-generation crop protection agents. With the global push toward sustainable agriculture, researchers are focusing on eco-friendly alternatives, and this compound’s structural motifs align well with such initiatives. Its selective reactivity could lead to lower environmental impact compared to traditional agrochemicals.

The synthesis of 4-(2-bromo-3-methoxyphenyl)-1H-pyrazole typically involves palladium-catalyzed cross-coupling reactions or cyclization strategies, which are widely discussed in organic chemistry forums. These methods are favored for their efficiency and scalability, meeting the demand for cost-effective production in industrial settings. Furthermore, the compound’s crystalline properties and solubility profile are critical for formulation scientists, as they influence bioavailability and stability—key factors in preclinical development.

From a commercial perspective, 4-(2-bromo-3-methoxyphenyl)-1H-pyrazole is gaining traction in the fine chemicals market. Suppliers and contract research organizations (CROs) are increasingly listing it in catalogs, catering to the needs of high-throughput screening and combinatorial chemistry. Its relevance in fragment-based drug discovery (FBDD) further underscores its utility, as FBDD continues to be a popular strategy for identifying lead compounds in oncology and neurological disorders.

Safety and regulatory considerations for 4-(2-bromo-3-methoxyphenyl)-1H-pyrazole are also a focal point. While it is not classified as a hazardous material, proper handling protocols are recommended due to its reactive functional groups. This aligns with the broader industry trend toward green chemistry and laboratory safety, topics frequently searched by professionals in the field. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for quality control, ensuring compliance with Good Manufacturing Practices (GMP).

In conclusion, 4-(2-bromo-3-methoxyphenyl)-1H-pyrazole (CAS No. 2228431-15-8) represents a promising scaffold in both pharmaceutical and agrochemical research. Its structural uniqueness, coupled with its applicability in drug discovery and sustainable agriculture, positions it as a compound of high interest. As scientific advancements continue, its role in addressing global health and environmental challenges is likely to expand, making it a subject of ongoing investigation and innovation.